Cas no 17974-66-2 (3a,7a-Dihydroxycoprostanic Acid)

3a,7a-Dihydroxycoprostanic Acid structure
17974-66-2 structure
Product Name:3a,7a-Dihydroxycoprostanic Acid
CAS No:17974-66-2
MF:C27H46O4
MW:434.651749134064
CID:122688
Update Time:2025-04-18

3a,7a-Dihydroxycoprostanic Acid Chemical and Physical Properties

Names and Identifiers

    • Cholestan-26-oic acid,3,7-dihydroxy-, (3a,5b,7a)-
    • (25RS)-3α,7α-dihydroxy-5β-cholestan-26-oic acid
    • (6R)-6-[(3R,5S,7R,10S,13R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-methylheptanoic acid
    • (3alpha,5beta,7alpha,8xi,9xi,14xi,17xi)-3,7-dihydroxycholestan-26-oic acid
    • 3a,7a-Dihydroxycoprostanic acid
    • 3α,7α-Dihydroxy-5β-cholest-26-oic acid
    • 3α,7α-Dihydroxy-5β-cholestan-26-oic acid
    • 3α,7α-Dihydroxycoprostanic acid
    • 3a,7a-Dihydroxycoprostanic Acid
    • Inchi: 1S/C27H46O4/c1-16(6-5-7-17(2)25(30)31)20-8-9-21-24-22(11-13-27(20,21)4)26(3)12-10-19(28)14-18(26)15-23(24)29/h16-24,28-29H,5-15H2,1-4H3,(H,30,31)/t16-,17?,18+,19-,20-,21+,22+,23-,24+,26+,27-/m1/s1
    • InChI Key: ITZYGDKGRKKBSN-HKFUITGCSA-N
    • SMILES: O[C@@H]1C[C@@H]2C[C@@H](CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CCCC(C(=O)O)C)CC[C@H]3[C@@H]21)O

Computed Properties

  • Exact Mass: 434.33978

Experimental Properties

  • PSA: 77.76

3a,7a-Dihydroxycoprostanic Acid Pricemore >>

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